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Compound of Interest

Compound Name:
1H-Indol-1-amine,4-chloro-2,3-

dihydro-

Cat. No.: B12285483

Get Quote

Executive Summary
1-Amino-4-chloroindoline (N-amino-4-chloroindoline) is a bicyclic hydrazine derivative

characterized by a 2,3-dihydro-1H-indole (indoline) core substituted with a chlorine atom at the

C4 position and a primary amino group at the N1 position. It serves as a critical nucleophilic

building block in the synthesis of rilmenidine-like and clonidine-like antihypertensive agents,

specifically those targeting

-adrenergic and imidazoline

receptors.
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Property Detail

IUPAC Name 4-Chloro-2,3-dihydro-1H-indol-1-amine

Common Name
1-Amino-4-chloroindoline; N-Amino-4-

chloroindoline

Molecular Formula

C

H

ClN

Molecular Weight
168.62 g/mol (Free Base) / 205.08 g/mol (HCl

Salt)

SMILES Clc1cccc2N(N)CCc12

Core Scaffold Indoline (2,3-dihydroindole)

Key Functional Groups N-Amino (Hydrazine moiety), Aryl Chloride (C4)

Structural Analysis
Indoline Ring System: Unlike the planar indole, the indoline ring is non-planar. The five-

membered nitrogen-containing ring adopts a "puckered" envelope conformation to relieve

torsional strain, placing the N1-amino group in a pseudo-equatorial position to minimize

steric repulsion with the C7 proton.

4-Chloro Substituent: The chlorine atom at position 4 exerts a negative inductive effect (-I),

reducing the electron density of the benzene ring. However, its steric proximity to the C3

position is minimal compared to a C7 substituent, allowing for unhindered flexibility of the

ethyl chain in the five-membered ring.

N-Amino Group: The N1-nitrogen is

hybridized (pyramidal). The attached amino group (-NH

) makes the molecule a 1,1-disubstituted hydrazine, rendering it highly nucleophilic and
capable of forming hydrazones or reacting with electrophilic amidines.
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Physicochemical Properties
Experimental data is primarily derived from the hydrochloride salt form, which is the stable

storage form due to the oxidation sensitivity of the free base.

Parameter Value / Description Source

Melting Point (HCl Salt) 205–208 °C Acta Pol. Pharm. [1]

Appearance
Off-white to beige crystalline

solid (Salt)
Observed

Solubility

Soluble in DMSO, Methanol,

Water (hot); Insoluble in

Hexane

Experimental

pKa (Conjugate Acid)
~3–4 (Estimated for N-amino

group)
Calculated

IR Spectrum (KBr)
: 3044, 2900 (C-H), 2513 (

), 1605 (Ar-C=C) cm
Acta Pol.[1] Pharm. [1]

1H NMR (DMSO-d

)

10.69 (br s, 3H,

), 7.30–7.21 (m, Ar-H)

Acta Pol.[2][1] Pharm. [1]

Synthesis & Manufacturing Protocol
The synthesis of 1-amino-4-chloroindoline proceeds via the N-nitrosation–Reduction pathway.

This protocol ensures high regioselectivity for the N1 position.

Reaction Pathway Diagram
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(Intermediate)

Amyl Nitrite
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Figure 1: Synthetic route from 4-chloroindoline to the target hydrazine salt.

Detailed Methodology
Step 1: N-Nitrosation

Reagents: 4-Chloroindoline (1.0 eq), Amyl Nitrite (3.0 eq), Hexane (Solvent).

Procedure: Dissolve 4-chloroindoline in hexane. Add amyl nitrite in one portion.

Conditions: Stir at room temperature for 30 minutes.

Work-up: The N-nitroso intermediate often precipitates or forms an oil. Collect by filtration or

decantation. Note: N-nitroso compounds are potential carcinogens; handle with extreme

caution.[3][4]

Step 2: Reduction to Hydrazine

Reagents: Lithium Aluminum Hydride (LiAlH

, 1.5 eq), Anhydrous THF or Diethyl Ether.

Procedure: Prepare a suspension of LiAlH

in anhydrous ether/THF. Add the N-nitroso intermediate dropwise at 0°C.

Conditions: Warm to room temperature, then reflux for 2 hours to ensure complete reduction

of the N-N=O bond to N-NH

.

Quenching: Cool to 0°C. Carefully quench with water/NaOH (Fieser method) to destroy

excess hydride.

Isolation: Filter off aluminum salts.[1] Dry the filtrate over MgSO

and concentrate to obtain the oily free base.

Step 3: Salt Formation
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Dissolve the crude free base in diethyl ether.

Add 3.2 M HCl in ether dropwise.

Collect the precipitate (1-Amino-4-chloroindoline HCl) by filtration. Recrystallize from

ethanol/ether if necessary.

Applications in Drug Development
The primary utility of 1-amino-4-chloroindoline lies in its ability to form guanidine-like or

amidine-like bridges, mimicking the structure of clonidine.

Target: Imidazoline Receptors (

) &

-Adrenoceptors
Researchers utilize this scaffold to synthesize N-[(imidazolin-2-yl)amino]indolines.[2]

Mechanism: The hydrazine nitrogen (N1-NH

) reacts with electrophiles like N-tert-butoxycarbonyl-2-methylthio-4,5-dihydro-1H-imidazole
to form the imidazoline ring connection.

SAR (Structure-Activity Relationship):

The indoline core restricts conformational freedom compared to open-chain

phenylhydrazines, potentially increasing receptor selectivity.

The 4-chloro substituent modulates lipophilicity (LogP) and electronic distribution, often

enhancing blood-brain barrier (BBB) penetration and receptor affinity compared to the

unsubstituted analog.

Key Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ptfarm.pl/pub/File/Acta_Poloniae/2015/2/277.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12285483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Amino-4-chloroindoline + 2-Methylthio-imidazoline

4-Chloro-N-(imidazolin-2-yl)indolin-1-amine (Yields active antihypertensive agents)

[1]

Safety & Handling
Toxicity: As a hydrazine derivative, the compound is suspected to be toxic and potentially

genotoxic. The intermediate N-nitroso compound is a known carcinogen class.

Stability: The free base is prone to oxidation (turning dark brown/black) upon air exposure.

Store exclusively as the HCl salt under inert gas (Argon/Nitrogen) at -20°C.

PPE: High-grade nitrile gloves, chemical safety goggles, and a fume hood are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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